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Compound of Interest

Compound Name: Substance P, Free Acid

Cat. No.: B12430944

Technical Support Center: Substance P, Free
Acid

This guide provides researchers, scientists, and drug development professionals with essential
information on the stability and storage of Substance P, Free Acid.

Frequently Asked Questions (FAQSs)

Q1: What is Substance P, Free Acid?

Substance P is an 11-amino acid neuropeptide belonging to the tachykinin family.[1][2] It acts
as a neurotransmitter and neuromodulator in the central and peripheral nervous systems,
playing a significant role in inflammation, pain transmission, and other physiological processes.
[1][2][3] The “free acid" form refers to the peptide with a free carboxyl group at the C-terminus,
as opposed to the more common C-terminally amidated form.

Q2: What are the recommended storage conditions for lyophilized Substance P, Free Acid?

Lyophilized Substance P, Free Acid should be stored in a desiccated environment at -20°C for
long-term stability.[1][3][4] Some suppliers suggest that storage at 0-5°C is acceptable for up to
6 months.[5] For optimal results, it is crucial to keep the product away from moisture.[4][6]

Q3: How should | store Substance P, Free Acid once it is in solution?
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After reconstitution, it is recommended to prepare aliquots of the Substance P solution to avoid
repeated freeze-thaw cycles.[5] These aliquots should be stored at -20°C or -80°C.[3][4] Stock
solutions are generally stable for up to one to three months when stored at -20°C.[1][3][5] For
shorter periods, a solution can be kept at +4°C for up to 5 days.[5] If possible, it is best to
prepare and use solutions on the same day.[3]

Troubleshooting Guide

Q1: I am seeing a loss of activity in my Substance P solution. What could be the cause?
Several factors can contribute to the loss of Substance P activity in solution:

» Improper Storage: Storing the solution at room temperature or for extended periods at 4°C
can lead to degradation. Ensure aliquots are frozen at -20°C or -80°C for long-term storage.

[31141(5]

» Repeated Freeze-Thaw Cycles: Each freeze-thaw cycle can degrade the peptide. It is crucial
to aliquot the stock solution after reconstitution.[5]

o Chemical Instability: The stability of Substance P can be influenced by its salt form. The
acetate salt has been observed to be less stable than the hydrochloride or trifluoroacetate
salts, with a tendency to release N-terminal dipeptides.[7]

o Enzymatic Degradation: Substance P can be degraded by various peptidases and
proteases.[8] If working with biological samples, such as blood or tissue homogenates,
enzymatic degradation is a likely cause of activity l0oss.[8][9] Angiotensin-converting enzyme
(ACE) is one of the enzymes involved in its degradation.[10]

» pH of the Solution: The pH of the solution can affect the stability of peptides. While specific
optimal pH ranges for Substance P free acid are not consistently reported, degradation
pathways can be pH-dependent.[11]

Q2: My lyophilized Substance P powder appears clumpy. Is it still usable?

Clumping of lyophilized powder is often due to the absorption of moisture, as it is hygroscopic.
[1] This can affect the stability and weighing accuracy of the peptide. It is recommended to
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store the lyophilized powder in a desiccator. If clumping is observed, the peptide's integrity may
be compromised, and it is advisable to use a fresh vial for quantitative experiments.

Data Presentation

Table 1. Recommended Storage Conditions for Substance P, Free Acid

Storage . . .
Form Duration Special Conditions
Temperature
- Desiccate, keep away
Lyophilized Powder -20°C Up to 3 years )
from moisture[1][4][6]
0-5°C Up to 6 months Desiccate[5]
Aliquot to avoid
In Solution -80°C Up to 1 year freeze-thaw cycles[4]
[6]
Aliquot to avoid
-20°C Up to 3 months freeze-thaw cycles[1]
[31[5]
+4°C Up to 5 days For short-term use[5]

Table 2: Solubility of Substance P, Free Acid

Solvent Concentration Notes

Water Soluble, up to 0.80 mg/ml [31[5]

5% Acetic Acid 1 mg/mL [1]

DMSO Upto 10 mM Sonication may be required[6]

Experimental Protocols

Protocol 1: Reconstitution of Lyophilized Substance P, Free Acid
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Equilibration: Before opening, allow the vial of lyophilized Substance P to equilibrate to room
temperature for at least 10-15 minutes. This prevents condensation from forming inside the
vial upon opening.

Solvent Addition: Add the desired volume of sterile, high-purity water or an appropriate buffer
to the vial to achieve the target concentration. For example, to prepare a 1 mg/mL stock
solution, add 1 mL of solvent to a 1 mg vial.

Dissolution: Gently vortex or pipette the solution up and down to ensure the peptide is fully
dissolved. Avoid vigorous shaking, which can cause aggregation. If solubility issues arise,
sonication can be used, particularly for solvents like DMSO.[6]

Aliquoting: Once the peptide is completely dissolved, immediately aliquot the solution into
smaller, single-use volumes in low-protein-binding microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.[3][4][5]

Visualizations
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Substance P Handling and Storage Workflow
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Caption: Workflow for proper handling and storage of Substance P.
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Substance P Signaling Pathway
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Caption: Simplified signaling pathway of Substance P via the NK1 receptor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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